7-Chloro-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline

• Molecular Formula: C23H22ClN5O2
• Molecular Weight: 435.9 g/mol
• IUPAC Name: 8-[7-chloro-3-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-yl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C23H22ClN5O2/c1-15-3-2-4-16(13-15)20-22-25-21(28-9-7-23(8-10-28)30-11-12-31-23)18-14-17(24)5-6-19(18)29(22)27-26-20/h2-6,13-14H,7-12H2,1H3
• InChI Key: RDDXMZWFFFWGNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C3N=C(C4=C(N3N=N2)C=CC(=C4)Cl)N5CCC6(CC5)OCCO6

Description

7-Chloro-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline is a complex organic compound that belongs to the class of triazoloquinazolines. This compound is characterized by its unique spiro structure, which includes a chloro-substituted quinazoline ring fused with a triazole ring and a spirocyclic moiety containing both oxygen and nitrogen atoms. The presence of these diverse functional groups makes this compound an interesting subject for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Chloro-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline typically involves multiple steps, including the formation of the spirocyclic moiety and the subsequent construction of the triazoloquinazoline framework. One common approach involves the use of gold and palladium relay catalytic tandem cyclization reactions. This method starts with the generation of a furan-derived azadiene from an enynamide, followed by a [2 + 4] cycloaddition with a palladium-π-allyl dipole decarboxylated from vinyl benzoxazinanone .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and selectivity. This can include the use of specific catalysts, solvents, and temperature controls to ensure the efficient formation of the desired product. The process may also involve purification steps such as crystallization or chromatography to isolate the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

7-Chloro-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove specific functional groups or to alter the oxidation state of the compound.

Substitution: The chloro group in the quinazoline ring can be substituted with other nucleophiles, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and nucleophiles like amines or thiols. Reaction conditions may vary depending on the desired transformation, but typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline derivatives with additional oxygen-containing functional groups, while substitution reactions can produce a variety of chloro-substituted derivatives.

Scientific Research Applications

7-Chloro-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a model compound for studying spirocyclic structures.

Biology: It is investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is explored for its potential therapeutic applications, including its use as a lead compound for drug development.

Industry: It is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 7-Chloro-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

8-Boc-8-azaspiro[4.5]decane-7-carboxylic Acid: This compound shares the spirocyclic structure but differs in its functional groups and overall framework.

1,4-Dioxa-8-azaspiro[4.5]decane, 7-methyl-, (7R): Another spirocyclic compound with a similar core structure but different substituents.

Uniqueness

7-Chloro-5-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-(3-methylphenyl)[1,2,3]triazolo[1,5-a]quinazoline is unique due to its combination of a chloro-substituted quinazoline ring, a triazole ring, and a spirocyclic moiety. This unique structure imparts specific chemical and biological properties that distinguish it from other similar compounds.